2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C14H16N4O2S2/c1-8-4-5-9(2)11(6-8)16-12(20)7-21-14-18-17-13(22-14)15-10(3)19/h4-6H,7H2,1-3H3,(H,16,20)(H,15,17,19)
• InChI Key: NPNVJQGWTGWPCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)C
• Molecular Formula: C14H16N4O2S2
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide typically involves carbodiimide condensation catalysis, utilizing 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole. This method offers a convenient and fast way to prepare these compounds, confirmed by IR, 1H NMR, and elemental analyses (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives is characterized by interactions such as hypervalent S⋯O interactions and the formation of centrosymmetric dimers via N—H⋯N hydrogen bonds. These structures further connect into layers through C—H⋯O interactions, demonstrating the compound's propensity for forming stable molecular arrangements (Ismailova et al., 2014).

Chemical Reactions and Properties

The reactivity of thiadiazole derivatives involves various intermolecular interactions, including N–H⋯O, N–H⋯N, and C–H⋯N hydrogen bonds, alongside C–H⋯π, C–Cl⋯π, and C–O⋯π interactions. These interactions play a crucial role in determining the compound's chemical behavior and its interaction with biological targets (Boechat et al., 2011).

Physical Properties Analysis

The synthesis and characterization of thiadiazole derivatives reveal important physical properties such as solubility and crystallinity. For example, derivatives of 2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide show potential for improved aqueous solubility, which is crucial for their application in biological systems (Shukla et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of thiadiazole derivatives are influenced by their molecular structure. The presence of the thiadiazole moiety and acetamide groups enables a range of chemical reactions, contributing to the compound's potential as a scaffold in medicinal chemistry. This is exemplified by the synthesis of novel thiadiazole derivatives with demonstrated anticancer activities, highlighting the therapeutic potential of these compounds (Duran & Demirayak, 2012).

Scientific Research Applications

Synthesis of Novel Derivatives

• The synthesis of novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives has been promoted by carbodiimide condensation. These compounds were identified using IR, 1H NMR, and elemental analyses, with the intermediate compound 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine confirmed by single-crystal X-ray diffraction (Yu et al., 2014).

Heterocyclic Syntheses

• Thioureido-acetamides have been utilized as starting materials for various heterocyclic syntheses in one-pot cascade reactions with excellent atom economy. This includes the formation of 2-iminothiazoles, thioparabanic acids, and other important heterocycles, showcasing the versatility of thiadiazole derivatives in organic synthesis (Schmeyers & Kaupp, 2002).

Anticancer Activity

• A series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized and evaluated for anticancer activity. The cytotoxic activities of these imidazothiadiazoles were tested against different cancer cell lines, showing significant potency against breast cancer, with structural and spectral features studied using DFT calculations (Abu-Melha, 2021).

Molecular Structure Analysis

• The molecular structure of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide was analyzed, revealing specific orientations and interactions within the crystal structure that could inform the design of compounds with desired physical and chemical properties (Ismailova et al., 2014).

Pharmacological Evaluation

• The pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors highlighted the potential for these derivatives in therapeutic applications. Some analogs retained the potency of BPTES while offering improved solubility, indicating their utility in cancer treatment (Shukla et al., 2012).